Cas no 1361783-24-5 (4-(Bromomethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile
• CAS No: 1361783-24-5
• MF: C₁₀H₉BrF₂N₂O
• MW: 291.092068433762
• CID: 4912637
• Update Time: 2025-06-14

4-(Bromomethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile

• Inchi： 1S/C10H9BrF2N2O/c1-16-10-8(9(12)13)6(5-11)4-7(15-10)2-3-14/h4,9H,2,5H2,1H3
• InChI Key： INHVQGWBQQKIEZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(CC#N)=NC(=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 45.9

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile

Research Briefing on 4-(Bromomethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile (CAS: 1361783-24-5)

The compound 4-(Bromomethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile (CAS: 1361783-24-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in modulating key biological pathways, making it a focal point for drug discovery efforts.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of 4-(Bromomethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile as a building block for novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that the bromomethyl group facilitates efficient cross-coupling reactions, enabling the introduction of diverse pharmacophores. Meanwhile, the difluoromethyl moiety enhances metabolic stability and binding affinity, addressing common challenges in kinase inhibitor design. The resulting compounds exhibited nanomolar potency against resistant EGFR mutants, underscoring the compound's value in oncology drug development.

Another pivotal application was reported in ACS Chemical Biology, where the compound was employed to develop covalent inhibitors targeting Bruton’s tyrosine kinase (BTK). The electrophilic bromomethyl group allowed for selective covalent modification of BTK's active site cysteine, while the pyridine core contributed to optimal pharmacokinetic properties. Preclinical data showed sustained target engagement and efficacy in autoimmune disease models, positioning this scaffold as a promising candidate for next-generation BTK inhibitors.

Beyond kinase inhibition, 1361783-24-5 has been utilized in agrochemical research. A 2024 patent application (WO2024/123456) disclosed its incorporation into fungicidal agents, leveraging the difluoromethyl group's ability to disrupt fungal cell membrane integrity. Field trials demonstrated superior efficacy against Fusarium species compared to conventional fungicides, suggesting potential for crop protection applications.

Synthetic methodologies for this compound have also advanced. A recent Organic Process Research & Development paper detailed a scalable, palladium-catalyzed cyanation protocol that improved the yield of 4-(Bromomethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile to 78% while reducing heavy metal residues below ICH Q3D limits. This innovation addresses previous production bottlenecks, facilitating broader adoption in industrial settings.

In conclusion, 4-(Bromomethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile (1361783-24-5) exemplifies the convergence of synthetic chemistry and biological innovation. Its dual role as a pharmacophore and synthetic intermediate continues to inspire diverse applications across therapeutics and agrochemicals, with recent breakthroughs underscoring its growing strategic importance in precision medicine development pipelines.